Cas no 2095410-73-2 (3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide)

• Product Name: 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide
• CAS No: 2095410-73-2
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 4728405
• PubChem ID: 137838421
• Update Time: 2025-06-13

3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-4H-1,4-benzoxazine-5-sulfonamide
• 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide

• Inchi： 1S/C8H8N2O4S/c9-15(12,13)6-3-1-2-5-8(6)10-7(11)4-14-5/h1-3H,4H2,(H,10,11)(H2,9,12,13)
• InChI Key： ZUNREQTZAHABTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=1NC(CO2)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: -0.6
• Topological Polar Surface Area: 107

Additional information on 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide

Comprehensive Overview of 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide (CAS No. 2095410-73-2)

The compound 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide (CAS No. 2095410-73-2) is a heterocyclic organic molecule featuring a benzoxazine core structure with a sulfonamide functional group. This unique combination of structural motifs makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of both the benzoxazine and sulfonamide moieties suggests potential applications in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. Researchers are increasingly exploring its physicochemical properties, synthetic pathways, and biological activities.

In recent years, the demand for novel sulfonamide derivatives has surged due to their broad-spectrum biological activities. The 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide structure aligns with this trend, as it combines the benzoxazine scaffold—known for its anti-inflammatory and anticancer properties—with the sulfonamide group, which is often associated with antibacterial and diuretic effects. This dual functionality positions the compound as a promising candidate for further investigation in medicinal chemistry. Its CAS No. 2095410-73-2 serves as a unique identifier, facilitating precise tracking in scientific literature and regulatory documentation.

The synthesis of 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for laboratory studies. Its molecular stability and solubility profile are also critical factors under evaluation, as these properties influence its potential formulation into therapeutic agents. Given the growing emphasis on green chemistry, efforts are underway to develop eco-friendly synthetic routes for this and related benzoxazine derivatives.

From a commercial perspective, 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide is gaining attention in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 2095410-73-2 is frequently searched in chemical databases, reflecting its rising prominence. Additionally, the compound's potential applications in drug discovery and material science have sparked discussions in online forums and scientific communities, further driving its visibility.

In conclusion, 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-sulfonamide (CAS No. 2095410-73-2) represents a versatile and intriguing molecule with significant potential across multiple scientific disciplines. Its structural features, combined with ongoing research into its properties and applications, make it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this benzoxazine-sulfonamide hybrid may well emerge as a key player in next-generation therapeutic and industrial solutions.